Cas no 1341039-18-6 (5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride)

• Product Name: 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride
• CAS No: 1341039-18-6
• MF: C₁₅H₁₁Cl₂NO₄S₂
• MW: 404.28813958168
• MDL: MFCD21362385
• CID: 4585586
• Update Time: 2025-05-19

5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride
• 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride(WX682854)
• 5-CHLORO-1-TOSYL-1H-INDOLE-3-SULFONYL CHLORIDE
• 1H-Indole-3-sulfonyl chloride, 5-chloro-1-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD21362385
• Inchi： 1S/C15H11Cl2NO4S2/c1-10-2-5-12(6-3-10)24(21,22)18-9-15(23(17,19)20)13-8-11(16)4-7-14(13)18/h2-9H,1H3
• InChI Key： PQEGSZQQVDHDEN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=C(Cl)C=C2)C(S(Cl)(=O)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3

Additional information on 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride

Introduction to 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride (CAS No. 1341039-18-6)

5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride (CAS No. 1341039-18-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and their role as key intermediates in the development of biologically active molecules.

The structural framework of this compound consists of an indole core, which is a heterocyclic aromatic system known for its broad spectrum of biological activities. The indole ring is functionalized with a sulfonyl chloride group at the 3-position and a sulfonyl group at the 1-position, further substituted with a 4-methylbenzenesulfonyl moiety. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable building block for drug discovery and molecular design.

The sulfonyl chloride functionality at the 3-position of the indole ring is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions. This reactivity allows for the facile introduction of various substituents, enabling the synthesis of complex derivatives with tailored biological properties. In contrast, the 4-methylbenzenesulfonyl group contributes to the electronic and steric environment of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in indole derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural motif of 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride aligns well with these trends, as it combines the pharmacophoric elements of indole and sulfonyl groups in a configuration that suggests potential bioactivity.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to explore a wide range of structural modifications. For instance, the sulfonyl chloride group can be used to introduce amine-containing moieties via nucleophilic aromatic substitution or displacement reactions, leading to sulfonamides—a class of compounds known for their pharmacological properties.

Recent studies have highlighted the importance of sulfonylated indoles in medicinal chemistry. These compounds have been shown to exhibit inhibitory activity against various enzymes and receptors implicated in disease pathways. The 4-methylbenzenesulfonyl group, in particular, has been associated with enhanced binding affinity and metabolic stability in some cases. This underscores the value of carefully selected substituents in optimizing drug-like properties.

The synthesis of 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride involves multi-step organic transformations that require precise control over reaction conditions. The starting materials typically include commercially available indole derivatives and appropriate sulfonylation reagents. The introduction of the sulfonyl chloride functionality often involves chlorosulfonation followed by reaction with an appropriate base to generate the desired intermediate.

The purity and yield of this compound are critical factors that must be carefully monitored during synthesis. Impurities can arise from side reactions or incomplete conversion of starting materials, which may affect subsequent applications in drug development. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high-quality product specifications.

In terms of applications, 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride serves as a versatile intermediate in pharmaceutical research. It can be further functionalized to produce libraries of compounds for high-throughput screening (HTS) or used as a scaffold for structure-based drug design (SBDD). The ability to modify both sulfonyl groups provides chemists with ample opportunities to explore different chemical spaces and identify novel lead compounds.

The growing emphasis on precision medicine has also driven interest in specialized intermediates like this one. By providing researchers with building blocks that can be easily modified, compounds such as 5-Chloro-1-(4-Methylbenzenesulfonyl)-1H-Indole-3-Sulfonyl Chloride facilitate the rapid identification and optimization of candidates tailored to specific patient populations or disease subtypes.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling this compound in industrial settings. Documentation of synthesis procedures, quality control measures, and safety protocols must be maintained to meet industry standards and ensure reproducibility across different batches.

The future prospects for this compound are promising, given its structural features and potential applications. Ongoing research efforts are focused on expanding its utility through innovative synthetic methodologies and exploring its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate progress in harnessing its full potential.